Cas no 1805497-59-9 (Ethyl 4-chloro-3-cyano-5-methylbenzoate)

• Product Name: Ethyl 4-chloro-3-cyano-5-methylbenzoate
• CAS No: 1805497-59-9
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 4796214
• Update Time: 2023-08-17

Ethyl 4-chloro-3-cyano-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-3-cyano-5-methylbenzoate

• Inchi： 1S/C11H10ClNO2/c1-3-15-11(14)8-4-7(2)10(12)9(5-8)6-13/h4-5H,3H2,1-2H3
• InChI Key： AKOCJIPADMFCGD-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=C(C(=O)OCC)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1